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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B8067889 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial guidance on the safe handling, personal protective

equipment (PPE), and disposal of Icosyl acetate. While specific toxicological properties of

Icosyl acetate have not been fully investigated, the following recommendations are based on

best practices for handling similar long-chain alkyl acetates.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling.

Property Value

Molecular Formula C₂₂H₄₄O₂

Molecular Weight 340.6 g/mol [2]

Appearance
Not explicitly available; likely a solid at room

temperature based on its long carbon chain.

Solubility

Low water solubility is expected, which would

mean it is not likely to be mobile in the

environment.[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
Based on data from similar acetate compounds, Icosyl acetate may cause skin and eye

irritation.[1] Therefore, appropriate PPE should be worn to prevent exposure.

PPE Category Recommendation Standard

Eye and Face Protection
Wear chemical safety goggles

or glasses.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin Protection

Wear appropriate protective

gloves and a lab coat to

prevent skin contact.

-

Respiratory Protection

Generally not required under

normal handling conditions

with adequate ventilation. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is essential to minimize the risk of exposure and

ensure a safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when heating the

substance or if there is a potential for aerosol generation.[1]

2. Personal Protective Equipment (PPE) and Hygiene:

Before starting work, ensure all required PPE is available and in good condition.

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1]
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Avoid eating, drinking, or smoking in the laboratory.

3. Handling:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust or aerosol formation.[1]

Keep the container tightly closed when not in use.[1]

4. Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, and open flames.[3]

Store separately from strong oxidizing agents, strong acids, and strong bases.[3]

Disposal Plan
Proper disposal of chemical waste is critical to protect the environment and comply with

regulations.

1. Waste Collection:

Collect waste Icosyl acetate and any contaminated materials (e.g., gloves, absorbent pads)

in a designated, properly labeled, and sealed hazardous waste container.

2. Disposal Route:

Dispose of the waste through an approved waste disposal plant.[1][3]

Do not dispose of down the drain.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling of Icosyl
Acetate
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The following diagram illustrates the logical flow of operations when working with Icosyl
acetate, from preparation to disposal.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Icosyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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